Cas no 2034568-85-7 (2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine)

• Product Name: 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine
• CAS No: 2034568-85-7
• MF: C₁₈H₂₇NOS₂
• MW: 337.543082475662
• CID: 6206349
• PubChem ID: 119105801
• Update Time: 2025-10-22

2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine
• F6562-5798
• [2-(tert-butylsulfanylmethyl)piperidin-1-yl]-(2-methylsulfanylphenyl)methanone
• 2-[(tert-butylsulfanyl)methyl]-1-[2-(methylsulfanyl)benzoyl]piperidine
• AKOS026699660
• (2-((tert-butylthio)methyl)piperidin-1-yl)(2-(methylthio)phenyl)methanone
• 2034568-85-7

• Inchi： 1S/C18H27NOS2/c1-18(2,3)22-13-14-9-7-8-12-19(14)17(20)15-10-5-6-11-16(15)21-4/h5-6,10-11,14H,7-9,12-13H2,1-4H3
• InChI Key： NPUFGZFSMTXGMF-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 337.15340683g/mol
• Monoisotopic Mass: 337.15340683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.9Ų

Additional information on 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine

Comprehensive Guide to 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine (CAS No. 2034568-85-7)

2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine (CAS No. 2034568-85-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfur-containing functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and enzyme inhibition studies.

The molecular structure of 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine features a piperidine ring substituted with a benzoyl group and two distinct sulfur-based moieties: a tert-butylsulfanyl and a methylsulfanyl group. These structural attributes contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2034568-85-7 is frequently searched in academic and industrial databases, highlighting its relevance in contemporary research.

One of the most discussed applications of 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine is its role in the design of small-molecule inhibitors. With the growing demand for targeted therapies, this compound has been explored for its ability to modulate specific biological pathways. For instance, its sulfur-rich structure is believed to enhance binding affinity to certain enzymes, making it a candidate for drug development projects focused on metabolic disorders and inflammatory diseases.

In addition to its pharmaceutical potential, 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine is also studied for its chemical stability and reactivity. Researchers are investigating its behavior under various conditions, such as temperature and pH, to optimize its use in synthetic routes. The compound's tert-butylsulfanyl group is particularly noteworthy for its steric effects, which can influence reaction outcomes in multi-step syntheses.

The market for specialty chemicals like 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine is expanding, driven by advancements in precision medicine and biotechnology. As more laboratories and pharmaceutical companies seek innovative building blocks for drug design, the demand for this compound is expected to rise. Its CAS No. 2034568-85-7 is often referenced in patents and research papers, underscoring its commercial and scientific value.

For those searching for high-purity 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine, it is essential to source the compound from reputable suppliers. Quality control measures, such as HPLC analysis and NMR verification, are critical to ensure its suitability for research and development purposes. The compound's stability under storage conditions is another area of interest, as improper handling could affect its performance in experimental settings.

Looking ahead, 2-(tert-butylsulfanyl)methyl-1-2-(methylsulfanyl)benzoylpiperidine is poised to remain a key player in the pharmaceutical and chemical industries. Its versatility and unique properties make it a valuable tool for scientists exploring new therapeutic avenues. Whether you are a researcher, a chemist, or an industry professional, understanding the potential of this compound can provide valuable insights into the future of drug discovery and chemical innovation.